molecular formula C22H22 B8458063 1-[2-(4-Tert-butylphenyl)ethenyl]naphthalene CAS No. 582300-42-3

1-[2-(4-Tert-butylphenyl)ethenyl]naphthalene

Cat. No.: B8458063
CAS No.: 582300-42-3
M. Wt: 286.4 g/mol
InChI Key: ZIEMJMJLAJUAQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[2-(4-Tert-butylphenyl)ethenyl]naphthalene is a useful research compound. Its molecular formula is C22H22 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

582300-42-3

Molecular Formula

C22H22

Molecular Weight

286.4 g/mol

IUPAC Name

1-[2-(4-tert-butylphenyl)ethenyl]naphthalene

InChI

InChI=1S/C22H22/c1-22(2,3)20-15-12-17(13-16-20)11-14-19-9-6-8-18-7-4-5-10-21(18)19/h4-16H,1-3H3

InChI Key

ZIEMJMJLAJUAQM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C=CC2=CC=CC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

An oven-dried 500 ml three-neck round bottom flask was equipped with a magnetic stir bar, addition funnel and nitrogen inlet connector. The flask was charged with (1-napthylmethyl)triphenylphosphonium chloride (12.07 g, 27.5 mmol) and 200 ml of anhydrous THF. Sodium hydride (1.1 g, 25 mmol) was added in one portion. The mixture became bright orange and was left to stir overnight at room temperature. A solution of 4-tert-butyl-benzaldehyde (7.1 g, 25 mmol) in anhydrous THF (30 ml) was added to the addition funnel with a cannula. The aldehyde solution was added to the reaction mixture dropwise over 45 minutes. Reaction was left to stir at room temperature for 24 hours (orange color went away). Silica gel was added to the reaction mixture and volatiles were removed under reduced pressure. The crude product was purified by column chromatography on silica gel using 5-10% dichloromethane in hexanes. The product was isolated as a mixture of cis- and trans-isomers (6.3 g, 89%) and used without separation. The structure was confirmed by 1H NMR.
Quantity
12.07 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
1.1 g
Type
reactant
Reaction Step Two
Quantity
7.1 g
Type
reactant
Reaction Step Three
Name
Quantity
30 mL
Type
solvent
Reaction Step Three
[Compound]
Name
aldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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